Cas no 7367-82-0 (trans-2-Octenoic acid ethyl ester)

trans-2-Octenoic acid ethyl ester structure
7367-82-0 structure
Product Name:trans-2-Octenoic acid ethyl ester
CAS No:7367-82-0
MF:C10H18O2
MW:170.248723506927
MDL:MFCD00015287
CID:85899
PubChem ID:87574272
Update Time:2025-04-18

trans-2-Octenoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • ethyl trans-2-octenoate
    • trans-2-Octenoic acid ethyl ester
    • 2-Octenoic acid, ethyl ester, (E)-
    • ethyl (E)-oct-2-enoate
    • MDL： MFCD00015287
    • Inchi： 1S/C10H18O2/c1-3-5-6-7-8-9-10(11)12-4-2/h8-9H,3-7H2,1-2H3/b9-8-
    • InChI Key： AISZSTYLOVXFII-HJWRWDBZSA-N
    • SMILES： CCCCC/C=C\C(OCC)=O
    • BRN： 1702980

Computed Properties

  • Exact Mass: 170.13074
  • Monoisotopic Mass: 170.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.883 g/mL at 25 °C(lit.)
  • Boiling Point: 69°C/15mmHg(lit.)
  • Flash Point: 209 °F
  • Refractive Index: n20/D 1.4410(lit.)
  • PSA: 26.3
  • LogP: 2.68600
  • FEMA: 3643 | ETHYL TRANS-2-OCTENOATE
  • Solubility: Insoluble in water

trans-2-Octenoic acid ethyl ester Security Information

trans-2-Octenoic acid ethyl ester Pricemore >>

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